Cas no 948291-43-8 (8-ethylquinoline-2,3-dicarboxylic Acid)

• Product Name: 8-ethylquinoline-2,3-dicarboxylic Acid
• CAS No: 948291-43-8
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 1984784
• PubChem ID: 17040059
• Update Time: 2025-10-25

8-ethylquinoline-2,3-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 8-Ethylquinoline-2,3-dicarboxylic acid
• AGN-PC-01A9QW
• CTK8E5580
• AB52480
• MFCD09787888
• DTXSID60589189
• 948291-43-8
• DB-080066
• 8-ethylquinoline-2,3-dicarboxylic Acid

• Inchi： 1S/C13H11NO4/c1-2-7-4-3-5-8-6-9(12(15)16)11(13(17)18)14-10(7)8/h3-6H,2H2,1H3,(H,15,16)(H,17,18)
• InChI Key： XRZNEVMJJACVIC-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=C2C(C=CC=C2CC)=C1)=O

Computed Properties

• Exact Mass: 245.06900
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49000
• LogP: 2.19360

Additional information on 8-ethylquinoline-2,3-dicarboxylic Acid

8-Ethylquinoline-2,3-dicarboxylic Acid (CAS No. 948291-43-8): A Comprehensive Overview

8-Ethylquinoline-2,3-dicarboxylic acid (CAS No. 948291-43-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including drug development and material science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 8-ethylquinoline-2,3-dicarboxylic acid.

Molecular Structure and Properties

The molecular formula of 8-ethylquinoline-2,3-dicarboxylic acid is C₁₄H₁₂N₂O₄, with a molecular weight of approximately 268.25 g/mol. The compound features a quinoline core substituted with an ethyl group at the 8-position and two carboxylic acid groups at the 2 and 3 positions. This unique arrangement imparts specific chemical properties to the molecule, such as high solubility in polar solvents and strong acidic characteristics due to the carboxylic acid groups.

The physical properties of 8-ethylquinoline-2,3-dicarboxylic acid include a melting point of around 175°C and a boiling point of approximately 400°C under standard conditions. The compound is also known for its stability under various pH conditions, making it suitable for a wide range of experimental settings.

Synthesis Methods

The synthesis of 8-ethylquinoline-2,3-dicarboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 8-ethylquinoline with an appropriate dicarboxylic acid precursor. This reaction typically proceeds under acidic conditions and can be optimized to achieve high yields and purity.

An alternative approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods offer greater control over the reaction conditions and can be used to synthesize derivatives of 8-ethylquinoline-2,3-dicarboxylic acid with specific functional groups.

Biological Activities and Applications

8-Ethylquinoline-2,3-dicarboxylic acid has been studied for its potential biological activities, particularly in the context of drug development. Recent research has shown that this compound exhibits significant anti-inflammatory properties. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory effects, 8-ethylquinoline-2,3-dicarboxylic acid has also been investigated for its antimicrobial properties. Preliminary studies have indicated that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

Clinical Trials and Future Prospects

The potential therapeutic applications of 8-ethylquinoline-2,3-dicarboxylic acid have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles.

Ongoing research is focused on optimizing the formulation and delivery methods of 8-ethylquinoline-2,3-dicarboxylic acid. For instance, nanoparticle-based delivery systems are being explored to enhance its bioavailability and target specific tissues or organs. These advancements are expected to further expand the therapeutic potential of this compound.

Conclusion

In conclusion, 8-ethylquinoline-2,3-dicarboxylic acid (CAS No. 948291-43-8) is a multifaceted compound with a wide range of applications in both research and industry. Its unique chemical structure confers valuable properties that make it suitable for various biological studies and drug development initiatives. As research continues to advance, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and contributing to scientific progress.